ethyl 2-{[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetate

• IUPAC Name: ethyl 2-[4-(4-methoxyphenyl)-2-oxochromen-7-yl]oxyacetate
• InChI: InChI=1S/C20H18O6/c1-3-24-20(22)12-25-15-8-9-16-17(11-19(21)26-18(16)10-15)13-4-6-14(23-2)7-5-13/h4-11H,3,12H2,1-2H3
• InChI Key: LOMFHIFXNBSUSO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=CC(=O)O2)C3=CC=C(C=C3)OC
• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol

Description

Ethyl 2-{[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetate is a useful research compound. Its molecular formula is C20H18O6 and its molecular weight is 354.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antibacterial and Antifungal Activities : A study explored the antibacterial and antifungal activities of thiazole substituted coumarins, starting from ethyl 2-(4-methyl-2-oxo-2H-chromone-7-yloxy)acetate (Parameshwarappa, Lingamani, Patil, & Goudgaon, 2009).

• Antioxidative Properties : A compound with a similar structure, isolated from the red seaweed Gracilaria opuntia, exhibited significant antioxidative activity and inhibited pro-inflammatory cyclooxygenase and lipoxygenase, suggesting potential anti-inflammatory applications (Makkar & Chakraborty, 2018).

• Chemical Synthesis and Characterization : Ethyl 2-(2-oxo-2H-chromen-4-yloxy) acetate was synthesized and characterized, providing insights into its chemical structure and potential as a building block for more complex molecules (Jyothi et al., 2017).

• Synthesis of Coumarin Derivatives : The compound was used in the synthesis of coumarin derivatives, which have applications in membrane and cell dynamics studies, highlighting its utility in biological research (García-Beltrán et al., 2014).

• Application in Organic Synthesis : Its use in the synthesis of aromatic carbamates derivatives with a chromen-2-one fragment was also reported, indicating its role in organic synthesis (Velikorodov et al., 2014).